Cas no 1156223-28-7 ((2-methyl-3-nitrophenyl)methanesulfonyl chloride)

• Product Name: (2-methyl-3-nitrophenyl)methanesulfonyl chloride
• CAS No: 1156223-28-7
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 4573636
• Update Time: 2023-04-05

(2-methyl-3-nitrophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2-methyl-3-nitro-
• (2-Methyl-3-nitrophenyl)methanesulfonyl chloride
• (2-methyl-3-nitrophenyl)methanesulfonyl chloride

• Inchi： 1S/C8H8ClNO4S/c1-6-7(5-15(9,13)14)3-2-4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： IUCXOBDPTTZMHZ-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 248.986
• Monoisotopic Mass: 248.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes